Cas no 16849-96-0 (Butan-2-yl 2-sulfanylacetate)
Butan-2-yl 2-sulfanylacetate structure
Product Name:Butan-2-yl 2-sulfanylacetate
CAS No:16849-96-0
MF:C6H12O2S
MW:148.223280906677
CID:2658637
PubChem ID:545112
Update Time:2024-02-27
Butan-2-yl 2-sulfanylacetate Chemical and Physical Properties
Names and Identifiers
-
- 2-Mercaptoacetic acid sec-butyl ester
- butan-2-yl 2-sulfanylacetate
- Acetic acid, mercapto-, sec-butyl ester
- Sec-butyl sulfanylacetate #
- SHCXYFWPWOFPFI-UHFFFAOYSA-N
- Butan-2-yl 2-sulfanylacetate
-
- Inchi： 1S/C6H12O2S/c1-3-5(2)8-6(7)4-9/h5,9H,3-4H2,1-2H3
- InChI Key： SHCXYFWPWOFPFI-UHFFFAOYSA-N
- SMILES： SCC(=O)OC(C)CC
Computed Properties
- Exact Mass: 148.05580079g/mol
- Monoisotopic Mass: 148.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 27.3
Butan-2-yl 2-sulfanylacetate Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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